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Compound of Interest

Compound Name: Cetirizine N-oxide

Cat. No.: B600800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cetirizine N-oxide is a primary oxidative degradation product and a metabolite of Cetirizine, a

widely used second-generation histamine H1 receptor antagonist.[1][2] Understanding the

chemical structure and properties of this compound is crucial for the development of stable

pharmaceutical formulations of Cetirizine and for comprehending its metabolic fate. This

technical guide provides a comprehensive overview of the chemical structure of Cetirizine N-
oxide, including its spectroscopic and physicochemical properties, along with detailed

experimental protocols for its synthesis and characterization.

Chemical Structure and Identification
Cetirizine N-oxide is formed by the oxidation of one of the nitrogen atoms in the piperazine

ring of the parent Cetirizine molecule.[2] The oxidation occurs at the nitrogen atom that is less

sterically hindered.

IUPAC Name: 2-[2-[4-[(4-chlorophenyl)phenylmethyl]-1-oxido-1-piperazinyl]ethoxy]acetic

acid[3][4]

Molecular Formula: C₂₁H₂₅ClN₂O₄[3][4]

Molecular Weight: 404.89 g/mol [5]
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CAS Number: 1076199-80-8[3][4]

Chemical Structure:

Caption: Chemical structure of Cetirizine N-oxide.

Physicochemical and Spectroscopic Data
A comprehensive understanding of the physicochemical and spectroscopic properties of

Cetirizine N-oxide is essential for its identification and quantification.

Physicochemical Properties
Property Value Reference

Appearance White Powder [6]

Solubility
Soluble in Methanol and

DMSO
[3][5]

Storage 2-8°C Refrigerator [5][6]

Spectroscopic Data
While a complete, tabulated set of assigned ¹H and ¹³C NMR data is not readily available in the

published literature, a ¹H NMR spectrum of the isolated Cetirizine N-oxide has been reported

and compared to that of Cetirizine hydrochloride. The key observation is a downfield shift of the

piperazine and ethoxy protons in Cetirizine N-oxide due to the deshielding effect of the N-

oxide functional group.[1]

Mass spectrometry is a critical tool for the identification and structural elucidation of Cetirizine
N-oxide.
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Ion m/z Notes Reference

[M+H]⁺ 405.1576 Protonated molecule [7]

[M-H]⁻ 403.1430
Deprotonated

molecule
[7]

Key Fragment 201

Formed by the fission

of the C-N bond

between the aromatic

and aliphatic

fragments.

[1]

The presence of the monochlorinated cluster of peaks at m/z 405/407 is also a characteristic

feature in the mass spectrum.[1]

Specific IR spectroscopic data for Cetirizine N-oxide is not detailed in the available literature.

However, commercial suppliers indicate that IR data is available upon request for their

reference standards.[8] Based on the structure, characteristic peaks would be expected for the

O-H stretch of the carboxylic acid, the C=O stretch of the carboxylic acid, the N-O stretch of the

N-oxide, and various C-H and C-N stretching and bending vibrations.

There is no publicly available data on the single-crystal X-ray diffraction of Cetirizine N-oxide.

Experimental Protocols
Synthesis of Cetirizine N-oxide
Cetirizine N-oxide can be synthesized by the direct oxidation of Cetirizine. Hydrogen peroxide

is a commonly used oxidizing agent for this transformation.[1][9]

Method 1: Oxidation with Hydrogen Peroxide[1]

Reaction Setup: Dissolve Cetirizine hydrochloride in an appropriate solvent (e.g., water or a

mixture of water and an organic solvent).

Oxidation: Add a 30% aqueous solution of hydrogen peroxide to the reaction mixture.
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Heating: Heat the reaction mixture at an elevated temperature (e.g., 70-80°C) for several

hours. The progress of the reaction can be monitored by a suitable chromatographic

technique such as HPLC.

Work-up: After the reaction is complete, cool the mixture to room temperature. Extract the

product with a suitable organic solvent (e.g., ethyl acetate).

Purification: The crude product can be purified by techniques such as preparative thin-layer

chromatography (TLC) or column chromatography.

Note: The use of catalysts like sodium tungstate or molybdenum trioxide can also be

considered to facilitate the oxidation.[1]

Characterization Workflow
A typical workflow for the characterization of synthesized Cetirizine N-oxide is outlined below.
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Synthesis and Characterization Workflow of Cetirizine N-oxide

Cetirizine Hydrochloride

Oxidation
(e.g., H2O2, 70-80°C)

Work-up
(Extraction)

Purification
(e.g., Preparative TLC)

Cetirizine N-oxide

HPLC Analysis
(Purity and Quantification)

Mass Spectrometry
(Molecular Weight and Fragmentation)

NMR Spectroscopy
(¹H and ¹³C)

(Structural Confirmation)

IR Spectroscopy
(Functional Group Analysis)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and characterization of Cetirizine N-oxide.
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Conclusion
This technical guide provides a detailed overview of the chemical structure and

characterization of Cetirizine N-oxide. The information presented, including its

physicochemical properties, spectroscopic data, and a general synthesis protocol, serves as a

valuable resource for researchers and professionals in the fields of drug development,

pharmaceutical analysis, and metabolism studies. While comprehensive spectroscopic

datasets are not fully available in the public domain, the provided information and cited

references offer a strong foundation for the identification and further investigation of this

important Cetirizine-related compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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